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Compound of Interest

Compound Name: Methyl 3-methoxy-2-naphthoate

Cat. No.: B088097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-methoxy-2-naphthoate,
a key intermediate in organic synthesis. This document details its chemical properties, a
validated synthesis protocol, and relevant safety information, presented in a format tailored for
researchers and professionals in drug development and chemical sciences.

Chemical and Physical Properties

Methyl 3-methoxy-2-naphthoate, with the IUPAC name methyl 3-methoxynaphthalene-2-
carboxylate, is a naphthoic acid derivative. Its chemical structure consists of a naphthalene
core substituted with a methoxy group at the 3-position and a methyl ester at the 2-position.

Table 1: Chemical and Physical Properties of Methyl 3-methoxy-2-naphthoate
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Property Value

Source

methyl 3-methoxynaphthalene-

IUPAC Name [1]
2-carboxylate
3-Methoxy-2-naphthoic Acid

Synonyms [2]
Methyl Ester

CAS Number 13041-60-6 [1]

Molecular Formula C13H1203 [11[3]

Molecular Weight 216.23 g/mol [1]
White to light yellow powder or

Appearance [2]
crystal

Melting Point 47.0t0 51.0 °C [2]

Boiling Point Approximately 334 °C
Soluble in ethanol, acetone,

Solubility and dichloromethane;

insoluble in water

Synthesis of Methyl 3-methoxy-2-naphthoate

The following is a detailed experimental protocol for the synthesis of Methyl 3-methoxy-2-

naphthoate from 3-hydroxy-2-naphthoic acid, as described in Organic Syntheses.[4]

Experimental Protocol

Materials and Equipment:

500 mL round-bottomed flask (oven-dried)

Magnetic stir bar

Argon inlet and rubber septum

Heating mantle with oil bath
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e Separatory funnel (500 mL)

e Rotary evaporator

e 3-hydroxy-2-naphthoic acid

e Potassium carbonate (K2CO3)

e Anhydrous N,N-dimethylformamide (DMF)

¢ lodomethane (Mel)

o Saturated ammonium chloride (NH4Cl) solution
o Ethyl acetate (EtOAC)

e Brine

Procedure:

e To an oven-dried 500 mL round-bottomed flask equipped with a magnetic stir bar, add 3-
hydroxy-2-naphthoic acid (10.1 g, 53.4 mmol, 1.0 equiv) and potassium carbonate (29.5 g,
213.6 mmol, 4.0 equiv).[4]

o Seal the flask with a rubber septum and establish an argon atmosphere by evacuating and
back-filling with argon three times.[4]

e Through the septum, add anhydrous DMF (120 mL) via syringe.[4]

e Add iodomethane (17.3 mL, 277.7 mmol, 5.2 equiv) dropwise over 2 minutes.[4]

e Immerse the flask in a pre-heated oil bath at 40 °C and stir the mixture for 14 hours.[4]
o After 14 hours, allow the flask to cool to room temperature.

* Remove the septum and add 250 mL of saturated NH4Cl solution.[4]

o Transfer the mixture to a 500 mL separatory funnel and extract with ethyl acetate (5 x 50
mL).[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://orgsyn.org/demo.aspx?prep=v91p0260
http://orgsyn.org/demo.aspx?prep=v91p0260
http://orgsyn.org/demo.aspx?prep=v91p0260
http://orgsyn.org/demo.aspx?prep=v91p0260
http://orgsyn.org/demo.aspx?prep=v91p0260
http://orgsyn.org/demo.aspx?prep=v91p0260
http://orgsyn.org/demo.aspx?prep=v91p0260
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure using a rotary evaporator to yield the crude product.

e The crude product can be further purified by recrystallization or column chromatography.

Synthesis Workflow

Reactants
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Caption: Synthesis of Methyl 3-methoxy-2-naphthoate.

Spectroscopic Data

While specific experimental spectra for Methyl 3-methoxy-2-naphthoate are not readily
available in the searched literature, predicted mass spectrometry data provides insight into its
fragmentation patterns.
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Table 2: Predicted Mass Spectrometry Data for Methyl 3-methoxy-2-naphthoate

Adduct m/z Predicted CCS (A?)
[M+H]* 217.08592 144.5
[M+Na]* 239.06786 153.5
[M-H]- 215.07136 149.6
[M+NHa4]* 234.11246 164.5
[M+K]* 255.04180 151.4
[M]*+ 216.07809 148.3

Data from PubChemLite.[3]

Applications in Synthesis

Methyl 3-methoxy-2-naphthoate serves as a valuable intermediate in the synthesis of more
complex molecules. For instance, it can be a precursor for the synthesis of other naphthalene
derivatives that may have applications in pharmaceuticals and materials science. The ester and
methoxy functionalities allow for a variety of chemical transformations.

Safety and Handling

Methyl 3-methoxy-2-naphthoate is classified as an irritant.[1] It is important to handle this
compound with appropriate personal protective equipment.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this chemical.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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